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Compound of Interest

Compound Name: Histamine hydrochloride
CAS No.: 55-36-7
Cat. No.: B1206318
Get Quote
. J

Welcome to the Technical Support Center. | am Dr. Aris, Senior Application Scientist. Below is a
comprehensive troubleshooting and optimization guide for working with Histamine
Dihydrochloride (Histamine 2HCI). While this compound is intrinsically water-soluble, user
difficulties often stem from its hygroscopic nature, pH-dependent stability, and sensitivity to
oxidation.[1]

Part 1: Quick Reference Data

Use this table to verify your solvent choice and expected concentration limits.
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Max Solubility o
Solvent Stability (Stock) Notes

(Approx.)[1][2][3][4]

Recommended. Best
~100 mg/mL (approx. ] _
Water (ddH20) High (-20°C) for primary stock
500 mM) _
solutions.[1]

Good for hydrophobic
DMSO ~20-100 mg/mL High (-20°C) downstream

applications.[1]

Lower solubility; not

recommended for
Ethanol ~10-30 mg/mL Moderate ) )

high-concentration

stocks.[1]

o Do not use for stock.
Low (Precipitation _
PBS (pH 7.2) ~10 mg/mL sK) lonic strength can
ris
reduce solubility.[1]

Critical Note on Molecular Weight: Ensure you calculate molarity based on the Histamine

Dihydrochloride MW (184.07 g/mol ), not the Histamine free base MW (111.15 g/mol ).

Part 2: Troubleshooting Decision Tree

Is your solution cloudy, sticky, or discolored? Follow this logic flow to diagnose the issue.
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Start: Powder not dissolving
or Solution is Cloudy

l

Check Solvent:
Is it PBS or Saline?

No

lonic Strength Issue:
Histamine 2HCI can 'salt out'
in high-salt buffers.

Is the powder
clumped/sticky?

Solution: Hygroscopicity:
Dissolve in pure water first, Powder has absorbed water.
then dilute into buffer. Weight is inaccurate.

Is the solution
cloudy/yellow?

Solution: Degradation/Oxidation:
Use fresh powder or Likely light exposure
re-calculate based on hydrate. or contamination.

Action:
Discard and prepare fresh.
Store in dark.

Click to download full resolution via product page

Figure 1: Troubleshooting Logic Flow. A systematic approach to diagnosing solubility failures,
distinguishing between solvent incompatibility, hygroscopic error, and chemical degradation.[1]

Part 3: Frequently Asked Questions (FAQS)
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Q1: My histamine powder turned into a sticky "brick" inside the
vial. Is it ruined?

Diagnosis:Hygroscopicity. Histamine 2HCI is extremely hygroscopic.[1] It aggressively pulls
moisture from the air, forming a sticky hydrate.

o Can | use it? Technically yes, chemically it is likely still histamine.[1] However, your weighing
will be inaccurate because you are weighing water + histamine.[1]

e The Fix: If precise molarity is required, discard the clumped powder. For future use, store the
vial in a desiccator and warm it to room temperature before opening to prevent
condensation.

Q2: Why shouldn't | make my stock solution directly in PBS or
Culture Media?

Mechanism:lonic Strength & pH Buffering. Histamine 2HCI is an acidic salt.[1]

 Acidity: Dissolving high concentrations (e.g., 100 mM) into a weak buffer like PBS can
overwhelm the buffer's capacity, causing a massive pH drop.

o Salting Out: High ionic strength in PBS decreases the solubility of the histamine salt
compared to pure water.[1]

e Protocol: Always prepare a 100x or 1000x stock in pure water (or DMSO), then spike this
into your media/buffer.[1]

Q3: Can | autoclave my histamine stock solution?

Answer:No. While histamine has some thermal stability, autoclaving (121°C) poses a high risk
of oxidative degradation and hydrolysis, especially in the presence of metal ions often found in
autoclave steam.

o Correct Method: Sterilize by filtration using a 0.22 um PVDF or PES syringe filter.[1]

Q4: | read that Histamine adheres to glass. Is this true?

Insight:Surface Adsorption. Yes.[1] Cationic amines like histamine can adsorb onto negatively
charged glass surfaces (silanol groups), specifically at low concentrations.[1]
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 Recommendation: Use polypropylene (plastic) tubes for storage and dilution.[1] If you must
use glass, silanize it first.[1]

Part 4: Optimized Stock Preparation Protocol

Follow this protocol to ensure a sterile, accurate 100 mM Stock Solution.

Materials:

Histamine Dihydrochloride (MW: 184.07 g/mol )[1]

Solvent: Sterile ddH20 (degassed recommended)[1]

Vessel: Polypropylene tube (Amber/Dark preferred)[1]

Filtration: 0.22 um Syringe Filter[1]

Workflow Diagram:

1. Equilibrate 2. Rapid Weighing 3. Dissolve 4. Sterilize 5. Aliquot & Store

Warm vial to RT — Minimize air exposure —»ENELN(o[5F10) 0.22 pym Filter —®  -20°C, Dark
(Prevent condensation) (Hygroscopic!) Vortex until clear (Do not autoclave) Protect from light

Click to download full resolution via product page

Figure 2: Stock Preparation Workflow. Critical control points include temperature equilibration
(Step 1) and rapid weighing (Step 2) to mitigate hygroscopic errors.[1]

Step-by-Step Instructions:

e Calculation: To make 10 mL of 100 mM Stock:
[1]
» Weighing: Weigh 184 mg of powder. Work quickly to avoid moisture absorption.[1]

e Dissolution: Add 10 mL of sterile ddH20. Vortex vigorously. The solution should be clear and

colorless.
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« Sterilization: Pass the solution through a 0.22 um filter into a sterile polypropylene tube.

» Storage: Aliquot into small volumes (e.g., 500 pL) to avoid freeze-thaw cycles. Store at -20°C
wrapped in foil (light sensitive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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